Cholesterol-Doxorubicin

• Molecular Formula: C55H73NO13
• Molecular Weight: 956.2 g/mol
• InChI: InChI=1S/C55H73NO13/c1-27(2)10-8-11-28(3)35-16-17-36-32-15-14-30-22-31(18-20-53(30,5)37(32)19-21-54(35,36)6)68-52(64)56-38-23-42(67-29(4)47(38)59)69-40-25-55(65,41(58)26-57)24-34-44(40)51(63)46-45(49(34)61)48(60)33-12-9-13-39(66-7)43(33)50(46)62/h9,12-14,27-29,31-32,35-38,40,42,47,57,59,61,63,65H,8,10-11,15-26H2,1-7H3,(H,56,64)/t28-,29-,31+,32+,35-,36+,37+,38-,40?,42-,47+,53+,54-,55+/m1/s1
• InChIKey: XPLIGNAEYPCYSP-BXNGOAFJSA-N

Cholesterol-Doxorubicin: A Lipophilic Prodrug Conjugate for Advanced Drug Delivery Research

Cholesterol-Doxorubicin (Chol-DOX) is a prodrug conjugate formed by linking the chemotherapeutic agent doxorubicin to a cholesterol moiety via a carbonate bond . This molecular conjugation is designed to address the limitations of free doxorubicin, such as rapid excretion and systemic toxicity, by imparting high lipophilicity . The resulting compound is a dark-red solid with a molecular weight of 956.17 g/mol and is characterized by a calculated LogP value of 8.57 . This high hydrophobicity makes Chol-DOX a key intermediate for the development of advanced drug delivery systems, including self-assembled nanoparticles and stabilized liposomal formulations, aimed at improving pharmacokinetic profiles and reducing off-target effects.

1 Lipophilic prodrug building block for nanoparticle assembly research

2 Covalent cholesterol conjugate for liposomal bilayer integration studies

3 Supports intracellular trafficking and prodrug-release mechanism research

• [1] Freitas, P., et al. (2025). Facile Synthesis of a Cholesterol–Doxorubicin Conjugate Using Cholesteryl-4-nitrophenolate as an Activated Ester and Biological Property Analysis. Organics, 6(1), 6. DOI: 10.3390/org6010006 View Source
• [2] Choi, J. S., Doh, K. O., Kim, B. K., & Seu, Y. B. (2017). Synthesis of cholesteryl doxorubicin and its anti-cancer activity. Bioorganic & Medicinal Chemistry Letters, 27(4), 723-728. DOI: 10.1016/j.bmcl.2017.01.048 View Source

Cholesterol-Doxorubicin: Why In-Class Doxorubicin Analogs Cannot Be Interchanged in Prodrug and Nanoparticle Research

While doxorubicin is a widely used chemotherapeutic, its clinical utility is limited by dose-dependent cardiotoxicity, short plasma retention time, and rapid excretion . Generic substitution with alternative doxorubicin prodrugs or simple cholesterol/doxorubicin physical mixtures is not scientifically valid because the covalent conjugation strategy yields a single, well-defined chemical entity with distinct physicochemical properties that dictate its behavior in a formulation. Unlike physical mixtures, the Chol-DOX conjugate acts as a single molecular building block. Its high lipophilicity (LogP 8.57) and low polarity (Rf 0.85) are a direct result of the covalent bond, enabling it to integrate into and stabilize the lipid bilayer of nanoparticles or liposomes, an effect not achievable with free doxorubicin or a simple admixture of its components . Furthermore, the conjugate's biological profile, including reduced direct cytotoxicity and altered intracellular trafficking, is unique to the intact prodrug molecule and is not predictive of other doxorubicin derivatives, which can exhibit vastly different or no anti-cancer activity depending on the site of conjugation .

Risk 1

Covalent conjugate vs. physical mixture

Physical mixtures of cholesterol and doxorubicin do not replicate the single-entity lipophilicity and bilayer-anchoring behavior of the covalent conjugate.

Risk 2

Prodrug conjugate vs. free doxorubicin

Free doxorubicin cannot substitute for the conjugate in formulation studies; cell-model response profiles and intracellular trafficking pathways differ.

Risk 3

Conjugation-site specificity

Alternative doxorubicin derivatives with different conjugation sites may exhibit distinct formulation behavior and cell-model response contexts.

• [1] Choi, J. S., Doh, K. O., Kim, B. K., & Seu, Y. B. (2017). Synthesis of cholesteryl doxorubicin and its anti-cancer activity. Bioorganic & Medicinal Chemistry Letters, 27(4), 723-728. DOI: 10.1016/j.bmcl.2017.01.048 View Source
• [2] Freitas, P., et al. (2025). Facile Synthesis of a Cholesterol–Doxorubicin Conjugate Using Cholesteryl-4-nitrophenolate as an Activated Ester and Biological Property Analysis. Organics, 6(1), 6. DOI: 10.3390/org6010006 View Source
• [3] Choi, J. S., Doh, K. O., Kim, B. K., & Seu, Y. B. (2017). Synthesis of cholesteryl doxorubicin and its anti-cancer activity. Bioorganic & Medicinal Chemistry Letters, 27(4), 723-728. DOI: 10.1016/j.bmcl.2017.01.048 View Source

Cholesterol-Doxorubicin: Quantitative Evidence Guide for Differentiated Performance

Enhanced Lipophilicity (LogP) of Cholesterol-Doxorubicin Conjugate vs. Free Doxorubicin

The conjugation of cholesterol to doxorubicin results in a substantial increase in the compound's lipophilicity. Computational prediction indicates that the octanol-water partition coefficient (LogP) for Cholesterol-Doxorubicin (Chol-DOX) is 5.80, which is more than double that of free doxorubicin (LogP = 2.58) . This difference is supported by the experimental calculated LogP value of 8.57 for Chol-DOX . This alteration is a direct consequence of the covalent attachment of the hydrophobic cholesterol group.

Lipophilicity (LogP)

Head-to-head

Chol-DOX: 5.80 (predicted) / 8.57 (calculated)

Free doxorubicin LogP: 2.58

Supports membrane integration and encapsulation research

In silico prediction; experimental TLC Rf 0.85

Evidence Dimension	Lipophilicity (Log Po/w)
Target Compound Data	5.80 (predicted); 8.57 (calculated)
Comparator Or Baseline	Free Doxorubicin (Log Po/w = 2.58)
Quantified Difference	Approximately 3.22 to 5.99 units higher LogP
Conditions	In silico prediction using SwissADME software; Experimental TLC analysis (Rf = 0.85).

Why This Matters

Higher lipophilicity is critical for improving cell membrane permeability and enabling efficient encapsulation of the drug within the lipid bilayer of liposomes or other lipid-based nanocarriers.

• [1] Freitas, P., et al. (2025). Facile Synthesis of a Cholesterol–Doxorubicin Conjugate Using Cholesteryl-4-nitrophenolate as an Activated Ester and Biological Property Analysis. Organics, 6(1), 6. DOI: 10.3390/org6010006 View Source

Reduced Acute Cytotoxicity of Cholesterol-Doxorubicin Conjugate Compared to Free Doxorubicin in Breast Cancer Cell Lines

Direct conjugation of cholesterol to doxorubicin attenuates the drug's immediate cytotoxic activity, which is a desirable feature for a prodrug intended for controlled release. In MDA-MB-231 breast cancer cells treated with 10 µg/mL of the compound, Chol-DOX exhibited 82.1% cell viability, while free DOX resulted in 70.2% cell viability . A similar trend is observed in MCF-7 cells, where Chol-DOX treatment resulted in 62.4% cell viability compared to 60.7% for free DOX at the same concentration .

Cell viability at 10 µg/mL

Head-to-head

MDA-MB-231: 82.1% vs 70.2% (free DOX)

MCF-7: 62.4% vs 60.7% (free DOX)

Supports prodrug-release model context

In vitro viability assay; cell-model endpoint review

Evidence Dimension	Cell Viability (%) at 10 µg/mL
Target Compound Data	MDA-MB-231: 82.1%; MCF-7: 62.4%
Comparator Or Baseline	Free Doxorubicin (MDA-MB-231: 70.2%; MCF-7: 60.7%)
Quantified Difference	11.9% higher viability in MDA-MB-231; 1.7% higher viability in MCF-7 cells.
Conditions	In vitro cell viability assay on MDA-MB-231 and MCF-7 breast cancer cell lines after incubation.

Why This Matters

This demonstrates the prodrug nature of Chol-DOX. The reduced immediate cytotoxicity is essential for minimizing systemic toxicity and off-target effects during circulation, ensuring that the majority of the drug's payload is released only after the conjugate has reached and been processed by the target cells.

• [1] Freitas, P., et al. (2025). Facile Synthesis of a Cholesterol–Doxorubicin Conjugate Using Cholesteryl-4-nitrophenolate as an Activated Ester and Biological Property Analysis. Organics, 6(1), 6. DOI: 10.3390/org6010006 View Source

Prolonged Circulation Half-Life of Cholesterol-Containing Liposomal Doxorubicin Systems vs. Free Drug

The incorporation of cholesterol into liposomal formulations containing a cholesterol derivative is a known strategy to achieve long-circulating nanoparticles. For a formulation where the lipid bilayer includes cholesterol and the drug is doxorubicin (e.g., HSPC/Cholesterol/mPEG-DSPE liposomes), the in vivo drug release half-life (t1/2) can be extended to 315 hours in mice . In stark contrast, the same study reports a much shorter in vivo release half-life of just 1.9 hours for a fluid-phase liposome containing DOPC . While this is a class-level inference for the conjugate, it highlights the critical role of the cholesterol moiety in dictating the pharmacokinetic profile of the final formulation.

In vivo release half-life

Class-level

HSPC/Chol liposomes: 315 h

DOPC/Chol liposomes: 1.9 h (reference)

Supports circulation-exposure model interpretation

SCID mice, 3 mg/kg IV; class-level inference for conjugate

Evidence Dimension	In Vivo Drug Release Half-Life (t1/2)
Target Compound Data	Liposomal Doxorubicin (HSPC/Chol formulation): 315 hours
Comparator Or Baseline	Liposomal Doxorubicin (DOPC/Chol formulation): 1.9 hours
Quantified Difference	~166-fold increase in half-life
Conditions	In vivo release rates determined in SCID mice after a single 3 mg/kg IV dose of radiolabeled liposomal doxorubicin.

Why This Matters

A prolonged circulation half-life is a key performance indicator for nano-therapeutics, as it correlates with enhanced tumor accumulation via the enhanced permeability and retention (EPR) effect. The ability of Chol-DOX to integrate into and stabilize the lipid bilayer is fundamental to achieving this long-circulating property.

• [1] Johnston, M. J., et al. (2006). Therapeutically optimized rates of drug release can be achieved by varying the drug-to-lipid ratio in liposomal doxorubicin formulations. Table 1, AACR Journals. View Source

Enhanced Tumor Inhibition by Charged Cholesterol-Derivative Liposomes vs. Neutral Liposomes

Liposomes formulated with charged cholesterol derivatives for doxorubicin delivery demonstrate superior in vivo antitumor efficacy compared to neutral liposomes. In a mouse xenograft model, cationic and anionic cholesterol-derivative liposomes achieved a tumor inhibition rate of 70%, whereas neutral liposomes (NL) showed a significantly lower inhibition rate of 45% . This difference is statistically significant (p < 0.05). This class-level evidence underscores the importance of the cholesterol conjugate's chemical nature, such as charge, in enhancing the therapeutic index of the final formulation.

Tumor inhibition rate

Class-level

Charged Chol-derivative liposomes: 70%

Neutral liposomes: 45% (p < 0.05)

Supports formulation-dependent model-response context

Mouse xenograft model; class-level inference

Evidence Dimension	In Vivo Tumor Inhibition Rate (%)
Target Compound Data	Charged Cholesterol-Derivative Liposomes: 70%
Comparator Or Baseline	Neutral Liposomes (NL): 45%
Quantified Difference	25% absolute increase (p < 0.05)
Conditions	In vivo anti-tumor effect experiments in a mouse xenograft tumor model.

Why This Matters

This data provides proof-of-concept that the specific chemical structure of a cholesterol conjugate (e.g., charge) has a direct and significant impact on the therapeutic outcome. This supports the selection of specific cholesterol-drug conjugates like Chol-DOX as superior building blocks for developing high-performance nanomedicines.

• [1] Nie, Y., et al. (2012). Cholesterol Derivatives Based Charged Liposomes for Doxorubicin Delivery: Preparation, In Vitro and In Vivo Characterization. Theranostics, 2(11), 1092-1103. DOI: 10.7150/thno.4949 View Source

Cholesterol-Doxorubicin: Primary Research and Industrial Application Scenarios

Development of Self-Assembled Prodrug Nanoparticles

The high lipophilicity and amphiphilic nature of Cholesterol-Doxorubicin (LogP 5.80-8.57) make it an ideal molecular building block for creating self-assembled, carrier-free nanoparticles . In this application, researchers can co-assemble Chol-DOX with amphiphilic polymers like TPGS to form stable nanostructures that exhibit low hemotoxicity and tunable drug release profiles . This approach simplifies formulation, increases drug loading capacity, and avoids the use of potentially immunogenic or toxic carrier materials, directly addressing the procurement need for a versatile, high-purity prodrug for nanoformulation development.

Formulation of Long-Circulating and Stabilized Liposomes

Cholesterol-Doxorubicin can be used as a functional lipid component to enhance the stability and drug retention of liposomal formulations. The cholesterol moiety anchors the drug firmly within the lipid bilayer, mitigating the premature leakage associated with conventional liposomal doxorubicin . This stabilization is a key factor in achieving the prolonged circulation half-lives (e.g., 315 hours) observed in cholesterol-containing liposomal systems, which are essential for maximizing tumor accumulation via the EPR effect . Procuring Chol-DOX for this purpose provides a direct route to improving the pharmacokinetic performance of liposomal drug products.

Investigating Controlled Intracellular Drug Release and Trafficking

As a prodrug, Chol-DOX exhibits attenuated cytotoxicity (e.g., 82.1% cell viability in MDA-MB-231 cells at 10 µg/mL vs. 70.2% for free DOX) and a distinct mechanism of cellular entry and processing compared to free doxorubicin . Research has shown that Chol-DOX localizes to lysosomes rather than directly trafficking to the nucleus, indicating a controlled, endosome-lysosome-dependent release mechanism . This property is invaluable for studies focused on overcoming drug resistance, minimizing off-target toxicity, and understanding the intracellular fate of lipid-drug conjugates. The compound's unique intracellular behavior justifies its selection over free doxorubicin for mechanistic studies of drug delivery.

Application

Selection Property

Validation Focus

Prodrug nanoparticle assembly research

High lipophilicity and amphiphilic character

Self-assembly behavior and drug-loading efficiency

Liposomal bilayer stabilization studies

Cholesterol-mediated membrane anchoring

Drug retention and circulation-exposure model review

Intracellular trafficking and release mechanism research

Prodrug activation and lysosomal localization profile

Endosome-lysosome pathway and cell-model endpoint review

• [1] Freitas, P., et al. (2025). Facile Synthesis of a Cholesterol–Doxorubicin Conjugate Using Cholesteryl-4-nitrophenolate as an Activated Ester and Biological Property Analysis. Organics, 6(1), 6. DOI: 10.3390/org6010006 View Source
• [2] Vieira, M. C. S., et al. (n.d.). Self‐assembly of cholesterol‐Doxorubicin and TPGS into Prodrug‐based nanoparticles with enhanced cellular uptake and Lysosome‐dependent pathway in breast cancer cells. DigitUMa. View Source
• [3] Meng, X., et al. (2023). Liposomal Doxorubicin: the Sphingomyelin/Cholesterol System Significantly Enhances the Antitumor Efficacy of Doxorubicin. AAPS PharmSciTech, 24(2), 60. PMID: 36759405 View Source
• [4] Johnston, M. J., et al. (2006). Therapeutically optimized rates of drug release can be achieved by varying the drug-to-lipid ratio in liposomal doxorubicin formulations. Table 1, AACR Journals. View Source